Cas no 1434127-91-9 (5-Bromo-4-cyclopropyl-6-methylpyrimidine)

• Product Name: 5-Bromo-4-cyclopropyl-6-methylpyrimidine
• CAS No: 1434127-91-9
• MF: C₈H₉BrN₂
• MW: 213.074460744858
• CID: 4700318
• Update Time: 2025-06-09

5-Bromo-4-cyclopropyl-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-cyclopropyl-6-methylpyrimidine
• 5-Bromo-4-cyclopropyl-6-methylpyrimidine

• Inchi： 1S/C8H9BrN2/c1-5-7(9)8(6-2-3-6)11-4-10-5/h4,6H,2-3H2,1H3
• InChI Key： YZUYGSULFGKNJB-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=CN=C1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Topological Polar Surface Area: 25.8

Additional information on 5-Bromo-4-cyclopropyl-6-methylpyrimidine

Exploring the Versatility of 5-Bromo-4-cyclopropyl-6-methylpyrimidine (CAS 1434127-91-9): A Key Intermediate in Modern Pharmaceutical Synthesis

In the dynamic landscape of pharmaceutical and agrochemical research, 5-Bromo-4-cyclopropyl-6-methylpyrimidine (CAS 1434127-91-9) has emerged as a pivotal building block for synthesizing complex molecules. This heterocyclic compound, characterized by its pyrimidine core and strategic substitutions—bromine, cyclopropyl, and methyl groups—offers unique reactivity patterns that cater to modern drug discovery demands. Researchers increasingly focus on such functionalized pyrimidines due to their role in designing kinase inhibitors, antiviral agents, and other bioactive compounds, aligning with trends in personalized medicine and targeted therapies.

The structural ingenuity of 5-Bromo-4-cyclopropyl-6-methylpyrimidine lies in its balanced electronic and steric properties. The bromine atom at the 5-position facilitates cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig), enabling rapid diversification into libraries of derivatives. Meanwhile, the cyclopropyl moiety enhances metabolic stability—a critical factor in optimizing drug half-life, as highlighted in recent ADME studies. Such features resonate with industry priorities, including the development of next-generation small-molecule drugs and fragment-based drug design (FBDD), topics frequently queried in scientific databases and AI-driven literature searches.

Beyond pharmaceuticals, this compound’s utility extends to material science, where halogenated pyrimidines serve as precursors for organic semiconductors or ligands in catalysis. Its synthesis typically involves cyclization of β-diketone derivatives followed by selective bromination, a process optimized for scalability—addressing the growing demand for cost-effective intermediates in industrial R&D. Discussions on platforms like LinkedIn and ResearchGate often highlight such scalable methodologies, reflecting user interest in green chemistry and process intensification.

Analytical characterization of CAS 1434127-91-9 employs advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring purity for regulatory compliance. These protocols align with FAQs from synthetic chemists seeking QC/QA best practices for heterocycles. Furthermore, computational studies (e.g., DFT calculations) predict its reactivity, a hotspot in AI-assisted molecular modeling—a trending topic in journals like Nature Computational Science.

In conclusion, 5-Bromo-4-cyclopropyl-6-methylpyrimidine exemplifies the synergy between structural design and application-driven innovation. Its relevance spans drug discovery, materials engineering, and methodological advancements, making it a recurring subject in patent filings and academic publications. As the industry shifts toward sustainable synthesis and precision therapeutics, this compound’s adaptability ensures its continued prominence in interdisciplinary research.